Cas no 2229551-50-0 (3-(6-chloropyridin-2-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(6-chloropyridin-2-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2229551-50-0
• MF: C₉H₅ClN₂O₃
• MW: 224.60060095787
• CID: 6599648
• PubChem ID: 165686456
• Update Time: 2025-08-05

3-(6-chloropyridin-2-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-2-yl)-1,2-oxazole-5-carboxylic acid
• 2229551-50-0
• EN300-1996280

• Inchi： 1S/C9H5ClN2O3/c10-8-3-1-2-5(11-8)6-4-7(9(13)14)15-12-6/h1-4H,(H,13,14)
• InChI Key： WSMSIZNVXHYBKP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C=C(C(=O)O)ON=2)=N1

Computed Properties

• Exact Mass: 223.9988697g/mol
• Monoisotopic Mass: 223.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-(6-chloropyridin-2-yl)-1,2-oxazole-5-carboxylic acid

Professional Introduction to 3-(6-chloropyridin-2-yl)-1,2-oxazole-5-carboxylic Acid (CAS No. 2229551-50-0)

3-(6-chloropyridin-2-yl)-1,2-oxazole-5-carboxylic acid is a highly significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and diverse potential applications. This compound, identified by the CAS number 2229551-50-0, has garnered considerable attention due to its role as a key intermediate in the synthesis of various bioactive molecules. The presence of both a chloropyridine moiety and an oxazole ring system imparts distinct chemical properties that make it a valuable building block in drug discovery and development.

The structural framework of 3-(6-chloropyridin-2-yl)-1,2-oxazole-5-carboxylic acid consists of a pyridine ring substituted with a chlorine atom at the 6-position, linked to an oxazole ring through a carboxylic acid functional group at the 5-position. This arrangement not only enhances its reactivity but also allows for further functionalization, making it adaptable for a wide range of synthetic transformations. The compound's ability to serve as a precursor in the construction of more complex molecules has positioned it as a focal point in medicinal chemistry research.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their inherent biological activity and structural diversity. Among these, oxazole derivatives have been extensively studied for their potential therapeutic effects, particularly in the treatment of inflammatory diseases, infectious disorders, and cancer. The incorporation of a chloropyridine moiety into the oxazole scaffold enhances the compound's pharmacological profile by introducing additional binding sites and modulating its interactions with biological targets.

One of the most compelling aspects of 3-(6-chloropyridin-2-yl)-1,2-oxazole-5-carboxylic acid is its versatility in synthetic chemistry. Researchers have leveraged its structure to develop novel inhibitors targeting enzymes involved in critical metabolic pathways. For instance, studies have demonstrated its utility in generating potent inhibitors of cyclooxygenase (COX) enzymes, which play a pivotal role in inflammation and pain management. The ability to fine-tune the electronic and steric properties of this compound through strategic modifications has opened up new avenues for designing more effective therapeutics.

The synthesis of 3-(6-chloropyridin-2-yl)-1,2-oxazole-5-carboxylic acid involves multi-step organic reactions that highlight its synthetic accessibility. Key steps typically include the condensation of appropriate precursors under controlled conditions to form the oxazole ring, followed by functional group transformations such as chlorination and carboxylation. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further derivatization and application in drug development programs.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological properties of 3-(6-chloropyridin-2-yl)-1,2-oxazole-5-carboxylic acid. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing valuable guidance for structure-based drug design. These computational approaches have complemented experimental efforts by predicting potential lead compounds and optimizing their pharmacokinetic profiles before they enter preclinical testing.

The compound's significance extends beyond its role as an intermediate; it also serves as a model system for exploring new synthetic methodologies and reaction pathways. Researchers have utilized it to develop innovative catalytic systems that improve efficiency and sustainability in organic synthesis. Such developments are crucial for meeting the growing demand for environmentally friendly and cost-effective pharmaceutical production processes.

In conclusion, 3-(6-chloropyridin-2-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2229551-50-0) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new therapeutic applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.